Cas no 1610-52-2 (Pregnane-11,20-dione,3-(acetyloxy)-, (3a,5b)- (9CI))

Pregnane-11,20-dione,3-(acetyloxy)-, (3a,5b)- (9CI) structure
1610-52-2 structure
Product Name:Pregnane-11,20-dione,3-(acetyloxy)-, (3a,5b)- (9CI)
CAS No:1610-52-2
MF:C23H34O4
MW:374.513667583466
CID:190042
PubChem ID:13870623
Update Time:2025-04-19

Pregnane-11,20-dione,3-(acetyloxy)-, (3a,5b)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Pregnane-11,20-dione,3-(acetyloxy)-, (3a,5b)- (9CI)
    • [(3R,5R,8S,9S,10S,13S,14S,17S)-17-acetyl-10,13-dimethyl-11-oxo-1,2,3,4,5,6,7,8,9,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-3-yl] acetate
    • 11,20-dioxo-5-beta-pregnan-3-alpha-yl acetate
    • Nsc23157
    • 1610-52-2
    • SCHEMBL9681026
    • NSC 23157
    • L 471679-0
    • 3alpha-Hydroxy-5beta-pregnane-11,20-dione acetate
    • EINECS 216-551-7
    • Inchi: 1S/C23H34O4/c1-13(24)18-7-8-19-17-6-5-15-11-16(27-14(2)25)9-10-22(15,3)21(17)20(26)12-23(18,19)4/h15-19,21H,5-12H2,1-4H3/t15-,16-,17+,18-,19+,21-,22+,23-/m1/s1
    • InChI Key: NNMJHVBZUSISMC-BORMIPFCSA-N
    • SMILES: O=C1C[C@]2(C)[C@@H](C(C)=O)CC[C@H]2[C@@H]2CC[C@@H]3C[C@@H](CC[C@]3(C)[C@H]21)OC(C)=O

Computed Properties

  • Exact Mass: 374.24582
  • Monoisotopic Mass: 374.24570956g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 3
  • Complexity: 669
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 60.4Ų

Experimental Properties

  • PSA: 60.44
  • LogP: 4.34500
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